N-[1-[3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl]-N-methyloxolane-3-carboxamide

• IUPAC Name: N-[1-[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl]-N-methyloxolane-3-carboxamide
• InChI: InChI=1S/C20H21FN6O2/c1-25(20(28)14-7-8-29-12-14)16-10-26(11-16)18-6-5-17-22-23-19(27(17)24-18)13-3-2-4-15(21)9-13/h2-6,9,14,16H,7-8,10-12H2,1H3
• InChI Key: ZCXTUUGAESSGGW-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C(=NN=C3C4=CC(=CC=C4)F)C=C2)C(=O)C5CCOC5
• Molecular Formula: C20H21FN6O2
• Molecular Weight: 396.4 g/mol

Description

“N-[1-[3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl]-N-methyloxolane-3-carboxamide” is a compound that belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group.

Synthesis Analysis

The synthesis of such compounds often involves the use of nitrogen-containing heterocycles, which are widely found in natural products, synthetic drugs, and functional materials. They are the basic backbone of many physiologically active compounds and drugs. The synthesis process often involves various techniques, such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Molecular Structure Analysis

The molecular structure of this compound involves a five-member heterocyclic ring containing two carbon and three nitrogen atoms. It is found in two isomeric forms, 1,2,3-triazole and 1,2,4-triazole. The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), which account for the ability to donate and accept electrons, were carried out by Kohn–Sham43 analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of such compounds often involve the use of electrophilically activated nitroalkanes. These can serve as efficient electrophiles in reactions with amines and hydrazines, enabling various cascade transformations toward heterocyclic systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds are often characterized using various techniques, such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis. The molecular formula of the compound is C21H21FN8O and it has an average mass of 420.443 Da.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, similar compounds have shown significant biological and pharmacological properties. They have been used in the design of potent and selective aldosterone synthase inhibitors with antihypertensive activity, as well as prospective antitumor, anticonvulsant, anti-inflammatory, and antimicrobial agents.

Future Directions

The future directions in the research of such compounds often involve the development of low-toxicity and high-efficiency fungicides. There is also a focus on the development of new compounds with excellent antibacterial activity. The structure–activity relationship of the triazolo [4,3- a ]pyrazine derivatives was preliminarily investigated.